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Compound of Interest

Compound Name: (-)-Clovene
Cat. No.: B12058647
Get Quote
. J

An In-depth Technical Guide to (-)-Clovene

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the sesquiterpene (-)-Clovene,
covering its fundamental chemical properties, synthesis, and biological activities. The

information is intended to support research and development efforts in the fields of natural
product chemistry, pharmacology, and drug discovery.

Core Data Presentation

(-)-Clovene is a tricyclic sesquiterpene with the following key identifiers:
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Property Value Reference
CAS Number 469-92-1

Molecular Formula C15H24

Molecular Weight 204.35 g/mol

Boiling Point 261.1 °C at 760 mmHg

Density 0.95 g/cm?3

Refractive Index n20/D 1.495

Quantitative Biological Activity Data

While specific quantitative biological activity data for isolated (-)-Clovene is limited in publicly
available literature, the activity of clove essential oil, of which (-)-Clovene is a constituent, has
been studied. The data presented below pertains to clove oil or its major components and may
not be directly attributable to (-)-Clovene alone.
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Biological Test

] Assay Result Reference
Activity Substance
Antioxidant DPPH Radical Clove Volatile IC50 = 8.85
Activity Scavenging Extract pg/mL
Antioxidant ABTS+e Clove Bud 1.15 + 0.08 mmol
Activity Decolorization Essential Oll Trolox®/kg
Anti-
) o Clove Volatile 58.15% inhibition
inflammatory COX-2 Inhibition

o Extract at 10 pg/mL
Activity
Anti- . N
) o Clove Volatile 86.15% inhibition
inflammatory 15-LOX Inhibition

o Extract at 25 pg/mL
Activity

o ) MIC against P.
Antimicrobial ) o ;

o Microdilution Clove Extract aeruginosa =
Activity

31.29 pg/mL

o ) MIC against S.
Antimicrobial Broth

o o Eugenol aureus = 115
Activity Macrodilution

pg/mL

Experimental Protocols

Total Synthesis of (*)-Clovene

The total synthesis of racemic clovene was notably achieved by Funk and co-workers in 1988.

The following protocol is a summary of this multi-step synthesis.

Step 1: Synthesis of the Cyclohexenone Intermediate The synthesis commences with the

addition of a four-carbon Grignard reagent to the enol ether of cyclohexane-1,3-dione. This is

followed by the addition of a cuprate reagent to the resulting functionalized cyclohexenone ring,

appending a side chain.

Step 2: Formation of a Ketene Thioacetal The subsequent steps involve the conversion of an

aldehyde to a ketene thioacetal, which serves as a masked carboxylate. This transformation

effectively elongates the carbon chain.
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Step 3: Decomposition of the Ketene Thioacetal The ketene thioacetal is then decomposed to
reveal a carboxylate group. Funk and co-workers employed mercury salts for this deprotection
step.

Step 4: Intramolecular [2+2] Cycloaddition The carboxylate is converted into a ketene. This
ketene undergoes an intramolecular [2+2] cycloaddition with an allyl group that was installed in
the initial steps. This key reaction forms the characteristic cyclobutanone ring of the clovene
scaffold.

Step 5: Ring Expansion The four-membered ring of the cyclobutanone is then subjected to a
ring expansion to form a five-membered ring.

Step 6: Final Steps to Clovene The synthesis is completed through a series of final
transformations, including the treatment of a tosylhydrazone with butyllithium to generate a
vinyllithium species, which upon quenching, yields clovene.

Visualizations
Logical Workflow for the Total Synthesis of (+)-Clovene
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Caption: A simplified workflow for the total synthesis of (x)-Clovene.
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Proposed Anti-inflammatory Signaling Pathway for
Clove Essential Oil Constituents

While the specific signaling pathways modulated by (-)-Clovene are not yet elucidated, the
anti-inflammatory properties of clove essential oil, which contains (-)-Clovene, are known to
involve the inhibition of key pro-inflammatory molecules.
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Caption: Proposed anti-inflammatory mechanism of clove oil constituents.

¢ To cite this document: BenchChem. [(-)-Clovene CAS number and molecular formula].
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12058647?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

